N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-4-(methylthio)benzamide

• IUPAC Name: N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-methylsulfanylbenzamide
• InChI: InChI=1S/C17H16N2OS2/c1-21-12-8-6-11(7-9-12)16(20)19-17-14(10-18)13-4-2-3-5-15(13)22-17/h6-9H,2-5H2,1H3,(H,19,20)
• InChI Key: LUUSMBQEDLVXMS-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CCCC3)C#N
• Molecular Formula: C17H16N2OS2
• Molecular Weight: 328.5 g/mol

Description

N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-4-(methylthio)benzamide, also known as TAK-659, is a small molecule inhibitor of Bruton's tyrosine kinase (BTK). BTK is a crucial enzyme involved in the B-cell receptor signaling pathway, which is essential for the survival and proliferation of B-cells. TAK-659 has been shown to be effective in various preclinical models of B-cell malignancies, making it a promising candidate for the treatment of these diseases.

Scientific Research Applications

Heterocyclic Synthesis

Benzo[b]thiophen-2-yl-hydrazonoesters, synthesized using related compounds, are valuable for creating various heterocyclic derivatives. These derivatives include pyrazoles, isoxazoles, pyrimidines, triazines, pyrazolopyridines, and pyrazolopyrimidines, which play crucial roles in pharmaceuticals and materials science (Mohareb et al., 2004).

Antitumor Potential

Studies have demonstrated the antitumor capabilities of derivatives of 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide. These derivatives exhibit significant inhibitory effects on various cancer cell lines, suggesting their potential as therapeutic agents (Shams et al., 2010).

Antimicrobial Applications

Compounds derived from related benzo[b]thiophene structures have demonstrated noteworthy antimicrobial activities. This includes a range of synthesized thienopyrimidines and triazolothienopyrimidines, highlighting the potential of these compounds in treating microbial infections (Mahmoud et al., 2015).

Photochromic Properties

Derivatives of benzo[b]thiophene, such as 1,2-bis(benzo[b]thiophen-3-yl)ethene, exhibit unique photochromic properties. These materials can change color upon exposure to light and have potential applications in optical storage and smart coatings (Uchida et al., 1990).

Dye and Textile Applications

Benzo[b]thiophene derivatives have been used to develop antimicrobial dyes for textile finishing. These compounds, applied in dyeing processes, demonstrate significant antibacterial and antifungal activities, making them suitable for functional textiles (Shams et al., 2011).

Anticancer and Kinase Inhibition

Tetrahydrobenzo[b]thiophene derivatives have shown promise as anticancer agents and kinase inhibitors. These compounds, especially when synthesized as 1,2,4-triazines, exhibit potent anti-tumor activities and low cytotoxicity, offering potential for cancer therapy (Abdo et al., 2020).